Cas no 2229280-25-3 (tert-butyl N-{4-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{4-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate
• CAS No: 2229280-25-3
• MF: C₁₅H₂₁ClN₂O₂
• MW: 296.792443037033
• CID: 5862544
• PubChem ID: 165944401
• Update Time: 2025-07-18

tert-butyl N-{4-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate
• tert-butyl N-{4-[(azetidin-3-yl)methyl]-2-chlorophenyl}carbamate
• 2229280-25-3
• EN300-1900560

• Inchi： 1S/C15H21ClN2O2/c1-15(2,3)20-14(19)18-13-5-4-10(7-12(13)16)6-11-8-17-9-11/h4-5,7,11,17H,6,8-9H2,1-3H3,(H,18,19)
• InChI Key： SQMWUWCDHOWXNX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC1CNC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.1291556g/mol
• Monoisotopic Mass: 296.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{4-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate

Recent Advances in the Study of tert-butyl N-{4-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate (CAS: 2229280-25-3)

The compound tert-butyl N-{4-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate (CAS: 2229280-25-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel bioactive molecules. The presence of both the azetidine and carbamate functional groups in its structure makes it a versatile building block for the development of pharmacologically active agents. Researchers have successfully employed tert-butyl N-{4-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate in the synthesis of various heterocyclic compounds, which have shown promising activity against a range of biological targets.

One of the most notable applications of this compound is in the development of kinase inhibitors. Kinases play a crucial role in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary studies have demonstrated that derivatives of tert-butyl N-{4-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate exhibit potent inhibitory activity against specific kinases, suggesting their potential as lead compounds for further optimization.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its potential in central nervous system (CNS) drug discovery. The azetidine moiety, in particular, has been shown to enhance blood-brain barrier penetration, making it an attractive feature for CNS-targeted therapeutics. Recent in vitro and in vivo studies have reported that certain derivatives of this compound exhibit neuroprotective effects, opening new avenues for the treatment of neurodegenerative diseases.

The synthesis of tert-butyl N-{4-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate has been optimized in recent years, with several research groups reporting improved yields and purity through novel catalytic methods. These advancements have facilitated the large-scale production of this compound, enabling more extensive biological evaluation and structure-activity relationship studies.

Despite these promising developments, challenges remain in the further exploration of this compound's therapeutic potential. Issues such as metabolic stability, selectivity, and pharmacokinetic properties need to be addressed in future studies. However, the growing body of research on tert-butyl N-{4-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate underscores its significance as a valuable tool in medicinal chemistry and drug discovery.

In conclusion, tert-butyl N-{4-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate (CAS: 2229280-25-3) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and demonstrated biological activities make it a compound of considerable interest to researchers in the chemical biology and pharmaceutical fields. Continued investigation into its applications and optimization of its properties are expected to yield significant contributions to drug discovery efforts in the coming years.